![molecular formula C9H12FNO B170368 4-Fluoro-2-isopropoxyaniline CAS No. 148583-65-7](/img/structure/B170368.png)
4-Fluoro-2-isopropoxyaniline
Overview
Description
Molecular Structure Analysis
The molecular formula of 4-Fluoro-2-isopropoxyaniline is C9H12FNO . The average mass is 205.657 Da and the monoisotopic mass is 205.066971 Da .Physical and Chemical Properties Analysis
This compound is a white crystalline solid that is soluble in water and organic solvents. The molecular formula is C9H12FNO . The average mass is 205.657 Da and the monoisotopic mass is 205.066971 Da .Scientific Research Applications
Synthesis of Nonnatural Amino Acids
4-Fluoroprolines, similar in structure to 4-Fluoro-2-isopropoxyaniline, are significant in the field of chemical biology. Practical synthesis routes for these nonnatural amino acids have been developed, providing access to these compounds for various applications (Chorghade et al., 2008).
PET Imaging in Medical Research
Isomers of 4-[18F]fluoro-proline, which share structural similarities with this compound, have been explored for their potential in Positron-Emission-Tomography (PET) imaging. These compounds have been investigated in various pathologies associated with increased collagen formation and in neoplastic lesions (Geisler et al., 2014).
Environmental Toxicology
Studies on the toxicity of fluoroanilines, including compounds like this compound, have been conducted to assess their impact on the environment and biological systems. Metabonomic assessments using high-resolution NMR spectroscopy have been performed to investigate the toxic effects of these compounds (Bundy et al., 2002).
Molecular Recognition in Biological Systems
The study of hydroxylation and fluorination of proline, closely related to this compound, has shed light on how these modifications affect molecular recognition in biological systems. These findings are particularly relevant in medicinal and biological chemistry (Testa et al., 2018).
Metabolism and Bioactivation
Research on the metabolism and bioactivation of fluoroanilines, including compounds structurally related to this compound, has provided insights into their transformation in biological systems. This research is crucial for understanding the effects of these compounds on human health (Rietjens & Vervoort, 1991).
Applications in Medicinal Chemistry
4-Fluoropyrrolidine derivatives, which are structurally similar to this compound, have been synthesized for use in medicinal chemistry, notably as inhibitors for dipeptidyl peptidase IV. These compounds are useful synthons for the development of new pharmaceuticals (Singh & Umemoto, 2011).
Conformational Analysis in Peptides and Proteins
4-Fluoroproline, related to this compound, has been used in the conformational analysis of peptides and proteins. This research is significant for understanding the structure-function relationships in these biological molecules (Newberry & Raines, 2017).
Mechanism of Action
The mechanism of action of 4-FIPAH is not fully understood. It is believed to act as an enzyme inhibitor, blocking the activity of certain enzymes, such as cholinesterase. It is also believed to act as an adrenergic agonist, stimulating the release of hormones from the adrenal glands.
Safety and Hazards
Properties
IUPAC Name |
4-fluoro-2-propan-2-yloxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO/c1-6(2)12-9-5-7(10)3-4-8(9)11/h3-6H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCJQKVQIWUODTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=CC(=C1)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395990 | |
Record name | 4-Fluoro-2-isopropoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
148583-65-7 | |
Record name | 4-Fluoro-2-(1-methylethoxy)benzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=148583-65-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Fluoro-2-isopropoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70395990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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